N-(3-acetylphenyl)-N'-benzylethanediamide

• IUPAC Name: N'-(3-acetylphenyl)-N-benzyloxamide
• InChI: InChI=1S/C17H16N2O3/c1-12(20)14-8-5-9-15(10-14)19-17(22)16(21)18-11-13-6-3-2-4-7-13/h2-10H,11H2,1H3,(H,18,21)(H,19,22)
• InChI Key: DKNUGFZKWKOUQT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

N-(3-acetylphenyl)-N'-benzylethanediamide, also known as ABEDA, is a compound that has gained attention in scientific research due to its potential therapeutic properties. ABEDA belongs to the class of compounds called N-acyl benzylamines, which have been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-N'-benzylethanediamide is not fully understood, but it is believed to be related to its ability to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. N-(3-acetylphenyl)-N'-benzylethanediamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects
N-(3-acetylphenyl)-N'-benzylethanediamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α) in animal models of inflammation. N-(3-acetylphenyl)-N'-benzylethanediamide has also been found to reduce the expression of COX-2 and inducible nitric oxide synthase (iNOS), two enzymes involved in the inflammatory response. In addition, N-(3-acetylphenyl)-N'-benzylethanediamide has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, two enzymes involved in the process of programmed cell death.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-N'-benzylethanediamide has several advantages as a research tool. It is relatively easy to synthesize and purify, and it has been shown to exhibit a range of biological activities, making it a versatile compound for studying inflammation, pain, and cancer. However, there are also some limitations to using N-(3-acetylphenyl)-N'-benzylethanediamide in lab experiments. It has been found to have low solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-N'-benzylethanediamide. One area of interest is the development of more potent and selective analogs of N-(3-acetylphenyl)-N'-benzylethanediamide that can be used as therapeutic agents for inflammation, pain, and cancer. Another area of interest is the investigation of the molecular mechanisms underlying the biological activities of N-(3-acetylphenyl)-N'-benzylethanediamide. This could involve the use of techniques such as proteomics and genomics to identify the proteins and genes that are affected by N-(3-acetylphenyl)-N'-benzylethanediamide treatment. Finally, there is a need for further research on the pharmacokinetics and pharmacodynamics of N-(3-acetylphenyl)-N'-benzylethanediamide, including its absorption, distribution, metabolism, and excretion in vivo.

Scientific Research Applications

N-(3-acetylphenyl)-N'-benzylethanediamide has been the subject of several scientific studies due to its potential therapeutic properties. It has been found to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. N-(3-acetylphenyl)-N'-benzylethanediamide has also been shown to have antitumor activity in vitro and in vivo, suggesting its potential use as a chemotherapeutic agent.